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Compound of Interest

Compound Name: 3-Amino-4-chlorobenzotrifluoride

Cat. No.: B091045 Get Quote

Essential Safety and Handling Guide for 3-
Amino-4-chlorobenzotrifluoride
For researchers, scientists, and drug development professionals, the safe handling of chemical

compounds is paramount. This guide provides essential, immediate safety and logistical

information for the proper use and disposal of 3-Amino-4-chlorobenzotrifluoride (CAS 121-

50-6).

Chemical and Physical Properties[1][2]

Property Value

Molecular Formula C7H5ClF3N

Molecular Weight 195.57 g/mol

Appearance Clear faint yellow to yellow liquid

Boiling Point 82 - 83 °C @ 9.00mm Hg

Melting Point 10 °C

Flash Point 75 °C (167 °F)

Density 1.428 g/cm³ at 20 °C

Solubility in Water 11 g/L
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Hazard Identification and First Aid
3-Amino-4-chlorobenzotrifluoride is a combustible liquid and vapor that can cause irritation

to the eyes, skin, and respiratory tract.[1] It is harmful if swallowed, in contact with skin, or if

inhaled.[3][4][5] The substance is also very toxic to aquatic life with long-lasting effects.[3][4]

First Aid Measures[1][3]

Exposure Route First Aid Procedure

Eye Contact

Immediately flush eyes with plenty of water for

at least 15 minutes, occasionally lifting the

upper and lower eyelids. Get immediate medical

aid.

Skin Contact

Get medical aid. Flush skin with plenty of water

for at least 15 minutes while removing

contaminated clothing and shoes.

Ingestion

Call a poison control center. Do not induce

vomiting unless directed to do so by medical

personnel. Never give anything by mouth to an

unconscious person. Get medical aid.

Inhalation

Remove from exposure and move to fresh air

immediately. If not breathing, give artificial

respiration. If breathing is difficult, give oxygen.

Get medical aid.

Personal Protective Equipment (PPE) and Handling
Proper personal protective equipment is crucial when handling 3-Amino-4-
chlorobenzotrifluoride to minimize exposure and ensure personal safety.

Recommended PPE

Safety Operating Guide

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 2 / 7 Tech Support

https://www.benchchem.com/product/b091045?utm_src=pdf-body
https://pim-resources.coleparmer.com/sds/48614.pdf
https://bg.cpachem.com/msds?num=SB66432&dnl=sd_-_3-Amino-4-chlorobenzotrifluoride_CAS_121-50-6_%28SB66432%29_%28EU%29.pdf
https://www.merckmillipore.com/FR/en/product/3-Amino-4-chlorobenzotrifluoride,MDA_CHEM-841772
https://pubchem.ncbi.nlm.nih.gov/compound/3-Amino-4-chlorobenzotrifluoride
https://bg.cpachem.com/msds?num=SB66432&dnl=sd_-_3-Amino-4-chlorobenzotrifluoride_CAS_121-50-6_%28SB66432%29_%28EU%29.pdf
https://www.merckmillipore.com/FR/en/product/3-Amino-4-chlorobenzotrifluoride,MDA_CHEM-841772
https://pim-resources.coleparmer.com/sds/48614.pdf
https://bg.cpachem.com/msds?num=SB66432&dnl=sd_-_3-Amino-4-chlorobenzotrifluoride_CAS_121-50-6_%28SB66432%29_%28EU%29.pdf
https://www.benchchem.com/product/b091045?utm_src=pdf-body
https://www.benchchem.com/product/b091045?utm_src=pdf-body
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b091045?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


PPE Category Specification

Eye/Face Protection

Wear appropriate protective eyeglasses or

chemical safety goggles as described by

OSHA's eye and face protection regulations in

29 CFR 1910.133 or European Standard

EN166.[1] A face shield may also be necessary.

[6][7]

Skin Protection

Wear appropriate protective gloves to prevent

skin exposure. A chemical apron and protective

clothing are also recommended.[1] Nitrile or

butyl gloves are often suitable for handling oils

and acids, but always consult a compatibility

chart.[7]

Respiratory Protection

Use only in a well-ventilated area, preferably

within a chemical fume hood.[1] If exposure

limits are exceeded or irritation is experienced,

use a NIOSH/MSHA or European Standard EN

149 approved respirator.[8]

Handling and Storage

Wash hands thoroughly after handling and before eating.[1]

Use with adequate ventilation and avoid getting the chemical in eyes, on skin, or on clothing.

[1]

Keep away from heat, flames, and other ignition sources.[1]

Store in a cool, dry, well-ventilated place in a tightly closed container, away from direct

sunlight and strong oxidizing agents.[1][4]

Operational Workflow for Handling 3-Amino-4-
chlorobenzotrifluoride
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Workflow for Handling 3-Amino-4-chlorobenzotrifluoride
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Caption: Procedural flow for the safe handling of 3-Amino-4-chlorobenzotrifluoride.
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Disposal Plan
All waste materials, including the chemical itself and any contaminated items, must be treated

as hazardous waste.

Waste Disposal Protocol

Segregation: Collect 3-Amino-4-chlorobenzotrifluoride and any materials contaminated

with it in a dedicated, clearly labeled, and sealed container. Halogenated organic reagents

should generally be collected in a specific container (often designated as container B in

laboratory settings).[4]

Labeling: The waste container must be clearly labeled as "Hazardous Waste" and include the

full chemical name: "3-Amino-4-chlorobenzotrifluoride".

Storage: Store the sealed waste container in a designated hazardous waste accumulation

area, away from incompatible materials.

Disposal: Arrange for disposal through a licensed hazardous waste disposal company,

following all local, regional, and national regulations.[3] Do not dispose of this chemical down

the drain or with regular household garbage.[3]

Decontamination

Clean up spills immediately with an inert absorbent material like vermiculite, sand, or earth.

[1]

Use a non-sparking tool to collect the absorbed material and place it in a suitable container

for disposal.[1]

Wash the spill area with soap and water.

Contaminated clothing and PPE should be removed carefully and decontaminated or

disposed of as hazardous waste.[1]
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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